REACTION_SMILES
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[Br-:17].[CH2:22]1[O:23][CH2:24][CH2:25][CH2:26]1.[CH3:18][Mg+:19].[CH3:1][O:2][N:3]([C:4](=[O:5])[c:6]1[cH:7][c:8]2[cH:9][cH:10][cH:11][n:12][c:13]2[cH:14][cH:15]1)[CH3:16].[Cl-:20].[NH4+:21]>>[C:4](=[O:5])([c:6]1[cH:7][c:8]2[cH:9][cH:10][cH:11][n:12][c:13]2[cH:14][cH:15]1)[CH3:18]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Mg+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CON(C)C(=O)c1ccc2ncccc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Type
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product
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Smiles
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CC(=O)c1ccc2ncccc2c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |